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Abstract

This application note details a robust and sensitive Ultra-Performance Liquid Chromatography-
Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantification of Cephapirin
residues in various biological matrices. The described protocol offers high selectivity and low
limits of detection, making it suitable for residue monitoring, pharmacokinetic studies, and
ensuring compliance with regulatory standards in food safety. The method involves a
straightforward sample preparation procedure followed by rapid chromatographic separation
and highly specific detection using tandem mass spectrometry.

Introduction

Cephapirin is a first-generation cephalosporin antibiotic widely used in veterinary medicine to
treat bacterial infections, particularly mastitis in dairy cattle.[1][2][3] The potential for drug
residues to persist in animal-derived food products necessitates the use of highly sensitive and
specific analytical methods for routine monitoring. UPLC-MS/MS has emerged as the preferred
technique for this purpose due to its superior resolution, speed, and sensitivity, allowing for the
accurate quantification of Cephapirin at trace levels. This application note provides a
comprehensive protocol for the analysis of Cephapirin in bovine milk, urine, and feces, as well
as a method for its detection in rinse water from pharmaceutical manufacturing equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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